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Compound of Interest

Compound Name: 2-Heptadecanol
CAS No.: 16813-18-6
Cat. No.: B103656

Get Quote

\ J

2-Heptadecanol (CAS 16813-18-6) is a secondary long-chain fatty alcohol (

).[1][2][3] While it lacks the acute volatility of short-chain alcohols (e.g., methanol), it presents
unique operational risks in laboratory environments.[1][2]

The Primary Operational Hazard is not flammability, but "Phase-State Incompatibility.” Due to

its high melting point and lipophilicity, 2-Heptadecanol acts as a "silent infrastructure killer." If
disposed of improperly via sinks, it solidifies upon contact with cooler plumbing water, creating
waxy, hydrophobic occlusions that are resistant to standard acid/base drain openers.[1][2]

Chemical Profile & Safety Data

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b103656#bc-rfq
https://www.benchchem.com/product/b103656/docs?utm_src=pdf-body#executive-summary-hazard-identification
https://chemview.epa.gov/chemview/proxy?filename=HC661198.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecyl-heptadecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecan-2-ol
https://chemview.epa.gov/chemview/proxy?filename=HC661198.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecyl-heptadecanoate
https://www.benchchem.com/product/b103656/docs?utm_src=pdf-body#executive-summary-hazard-identification
https://chemview.epa.gov/chemview/proxy?filename=HC661198.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecyl-heptadecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Specification Operational Implication

Use for waste

CAS Number 16813-18-6 _ o
tagging/manifesting.[1][2]
Requires solid waste

Physical State Waxy Solid / Flake segregation; do not attempt to
dilute with water.[1][2]
Combustible, not Flammable.

Flash Point ~113°C (235°F) [1][2] Low fire risk at room
temp.[1][2]

N o Strictly Prohibited from Drain

Water Solubility Negligible (<0.1 mg/L) )
Disposal.
Long-chain alcohols can

) o ) physically coat aquatic
Aquatic Toxicity Chronic Concern

gills/surfaces; bio-accumulative
potential.[1][2]

Pre-Disposal Assessment: The "Phase-State"
Protocol

Before any disposal action, you must categorize the waste based on its current physical state.
[1][2] This "Self-Validating System" prevents the accidental mixing of incompatible waste
streams (e.g., mixing solids into liquid solvent carboys, which creates sludge).[1][2]

The Assessment Logic:
e Is it Pure? (Solid/Waxy residue)

Stream A

e |s it Dissolved? (In organic solvent)

Stream B

e |s it Trace? (Contaminated gloves/paper)
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Stream CJ[1][2]

Detailed Disposal Workflows
Stream A: Pure Solid Substance (Expired/Excess
Inventory)

Context: You have a bottle of 2-Heptadecanol that is degraded or no longer needed.[1][2]

e Do Not Solubilize: Do not attempt to dissolve the solid in acetone or ethanol just to pour it
out.[1][2] This increases waste volume and cost.[1][2]

o Containerize: Keep the substance in its original container if possible. If the container is
compromised, transfer to a Wide-Mouth High-Density Polyethylene (HDPE) jar.

o Why Wide-Mouth? Waxy solids are difficult to pour; wide mouths allow for spatula transfer
without spillage.[1][2]

e Labeling: Affix a hazardous waste tag.
o Chemical Name: 2-Heptadecanol[1][2][3][4][5]
o Hazard Checkbox: "Toxic" (Aquatic) and "Irritant.”[1][2]
o State: Solid.[1][2]

e Storage: Store in the Solid Chemical Waste accumulation area, segregated from oxidizers.

Stream B: Solutions (Reaction Mixtures/Mother Liquors)

Context: 2-Heptadecanol dissolved in solvents (e.g., Hexane, DCM, Ethanol).[1][2]

o Solvent Compatibility Check: Ensure the carrier solvent is compatible with your lab's
"Organic Solvent" waste stream.[1][2]

o Halogenated: (e.g., DCM, Chloroform)

Segregate to Halogenated Waste.[1][2]
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o Non-Halogenated: (e.g., Hexane, Methanol)

Segregate to Non-Halogenated Waste.[1][2]

« Concentration Alert: If the concentration of 2-Heptadecanol is high (>10%), do not mix with
cold waste solvents.

o Causality: Adding a warm, saturated fatty alcohol solution to a cold waste drum can cause
immediate precipitation of the alcohol, turning the entire waste drum into a gel/sludge.[1]
This violates waste hauler acceptance criteria.

 Action: If high concentration, dispose of the liquid in a separate small container (e.g., 4L
amber glass) rather than bulking into a 20L drum.

Stream C: Trace Contaminated Debris

Context: Weigh boats, pipettes, gloves.[1][2]

» Evaporation (If volatile solvent present): If the debris is wet with solvent, allow it to evaporate
in a fume hood.[1][2]

» Bagging: Place dry, contaminated debris into a clear, 6-mil polyethylene bag.

e Disposal: Tie off and place in the Dry Laboratory Waste box (often destined for incineration).

[11[2]
o Note: Do not place in regular municipal trash.[1][2]

Visual Decision Logic (Workflow)

The following diagram illustrates the critical decision points to prevent plumbing damage and
ensure regulatory compliance.
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Dry Solid Chemical Waste
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Click to download full resolution via product page

Caption: Operational decision tree for 2-Heptadecanol disposal. Red nodes indicate high-risk

steps requiring segregation to prevent infrastructure damage or waste stream rejection.[1][2]

Regulatory & Compliance Context (RCRA)

While 2-Heptadecanol is not typically a "Listed" hazardous waste (P or U list) under US EPA
RCRA regulations, it falls under the "Cradle-to-Grave" liability.[1][2]
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o Waste Classification: Non-RCRA Regulated Chemical Waste (unless mixed with listed
solvents).[1][2]

o Why treat as Hazardous?

o Aquatic Toxicity: Ecotoxicological data suggests long-chain alcohols can cause physical
fouling of aquatic organisms [1].[1][2]

o Plumbing Code: Discharge of hydrophobic solids violates almost all municipal sewer use
ordinances regarding "Viscous or Solid Substances" capable of causing obstruction.[1][2]

Spill Contingency:

e Solid Spill: Do not use water.[1][2][6] Scoop up with a dustpan or spatula.[1][2] Place in a
waste jar. Wipe surface with ethanol-dampened paper towels.[1][2]

o Molten/Liquid Spill: Allow to cool and solidify.[1][2] Scrape up the wax.[1][2] Treat residue
with detergent and warm water only after bulk removal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. Heptadecan-2-ol | C17H360 | CID 42263 - PubChem [pubchem.ncbi.nlm.nih.gov]
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o To cite this document: BenchChem. [Executive Summary & Hazard Identification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b103656/docs#executive-summary-hazard-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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